3-ethyl-5-methylhexanoic acid
Overview
Description
3-ethyl-5-methylhexanoic acid is a chemical compound with the molecular formula C9H18O2 . It contains a total of 28 bonds, including 10 non-H bonds, 1 multiple bond, 5 rotatable bonds, 1 double bond, 1 aliphatic carboxylic acid, and 1 hydroxyl group .
Synthesis Analysis
The synthesis of 3-ethyl-5-methylhexanoic acid or its derivatives involves several stages. For instance, the synthesis of S-pregabalin, a well-known anticonvulsant drug, involves the use of appropriate solvents and compounds to reach a straightforward and applicable method . The process avoids the use of expensive and environmentally pollutant reagents and solvents, and also uses a recoverable reagent . The synthesis stages of S-pregabalin have been optimized to achieve a higher yield of the obtained product .Molecular Structure Analysis
The molecular structure of 3-ethyl-5-methylhexanoic acid includes a carboxylic acid (aliphatic) and a hydroxyl group . The average mass of the molecule is 158.238 Da, and the mono-isotopic mass is 158.130676 Da .Chemical Reactions Analysis
The chemical reactions involving 3-ethyl-5-methylhexanoic acid are complex and involve several stages. For instance, the enantioselective biocatalytic hydrolysis of rac-2-carboxyethyl-3-cyano-5-methylhexanoic acid ethyl ester (rac-cyanodiester, rac-CNDE) is crucial for the synthesis of Pregabalin . The yield and ee of (S)-CNDE reached 47.7% and > 99.5% after reaction for 7 hours with a substrate loading of 127.5 g/L (500 mM) .Scientific Research Applications
Pharmaceutical Applications
3-ethyl-5-methylhexanoic acid can be used in the synthesis of certain pharmaceutical compounds. For instance, it has been used in the preparation of r-(-)-3-(carbamoylmethyl)-5-methylhexanoic acid . This compound is an intermediate in the synthesis of other pharmaceuticals .
Chemical Synthesis
This compound can also be used as a starting material in various chemical syntheses. For example, it can be used in the preparation of (S)-3-(aminomethyl)-5-methylhexanoic acid , which is a useful chiral building block in organic synthesis .
Mechanism of Action
Target of Action
3-Ethyl-5-methylhexanoic acid, also known as S-pregabalin, is a structural analog of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) . Its primary target is the GABA neurotransmitter system, which plays a crucial role in neuronal excitability and synaptic transmission .
Mode of Action
S-pregabalin interacts with its targets by mimicking the structure and function of GABA. It binds to the GABA receptors, modulating their activity and leading to changes in neuronal excitability . The exact mechanism of this interaction is still under investigation, but it is known that the S-enantiomer of pregabalin has a treatment effect that is 10 times more potent than that of the R-enantiomer .
Biochemical Pathways
The biochemical pathways affected by S-pregabalin are primarily those involving GABA. By modulating the activity of GABA receptors, S-pregabalin can influence various downstream effects, such as reducing neuronal excitability and potentially exerting an anticonvulsant effect .
Result of Action
The molecular and cellular effects of S-pregabalin’s action are primarily related to its modulation of GABA receptor activity. By mimicking GABA, S-pregabalin can reduce neuronal excitability, which may result in anticonvulsant effects . This makes S-pregabalin a potential candidate for the treatment of conditions such as epilepsy .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-5-methylhexanoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-1-pentene", "ethylmagnesium bromide", "sodium borohydride", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "hexane", "diethyl ether" ], "Reaction": [ "Step 1: 2-methyl-1-pentene is reacted with ethylmagnesium bromide in diethyl ether to form 3-ethyl-5-methylhexan-1-ol.", "Step 2: The alcohol is then oxidized to the corresponding aldehyde using sodium borohydride and acetic anhydride.", "Step 3: The aldehyde is then subjected to a Cannizzaro reaction using sodium hydroxide to form the corresponding carboxylic acid and alcohol.", "Step 4: The carboxylic acid is then purified by extraction with hydrochloric acid, followed by washing with sodium bicarbonate and water.", "Step 5: The purified acid is then dried and recrystallized from hexane to yield 3-ethyl-5-methylhexanoic acid as a white crystalline solid." ] } | |
CAS RN |
872309-73-4 |
Product Name |
3-ethyl-5-methylhexanoic acid |
Molecular Formula |
C9H18O2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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